Cas no 1011268-29-3 (Biotin-PEG2-C6-azide)

• Product Name: Biotin-PEG2-C6-azide
• CAS No: 1011268-29-3
• MF: C₂₂H₃₉N₇O₅S
• MW: 513.653963327408
• CID: 3044110
• PubChem ID: 91757768
• Update Time: 2025-05-21

Biotin-PEG2-C6-azide Chemical and Physical Properties

Names and Identifiers

• Biotin-PEG2-C6-azide
• Biotin-PEG8-C6-Azide
• N-[2-[2-[2-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]ethoxy]ethoxy]ethyl]-6-azidohexanamide
• AKOS040741344
• MS-29538
• HY-117042
• DA-51141
• CS-0063565
• 6-azido-N-(2-(2-(2-(5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamido)ethoxy)ethoxy)ethyl)hexanamide
• BP-22694
• 1011268-29-3

• Inchi： 1S/C22H39N7O5S/c23-29-26-9-5-1-2-7-19(30)24-10-12-33-14-15-34-13-11-25-20(31)8-4-3-6-18-21-17(16-35-18)27-22(32)28-21/h17-18,21H,1-16H2,(H,24,30)(H,25,31)(H2,27,28,32)/t17-,18-,21-/m0/s1
• InChI Key： NYAZUAAGKILBHO-WFXMLNOXSA-N
• SMILES： C([C@@H]1SC[C@]2([H])NC(=O)N[C@]12[H])CCCC(=O)NCCOCCOCCNC(=O)CCCCCN=[N+]=[N-]

Computed Properties

• Exact Mass: 513.273339g/mol
• Monoisotopic Mass: 513.273339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 20
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 513.7g/mol
• XLogP3: 1
• Topological Polar Surface Area: 157Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives Biotin and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives

Additional information on Biotin-PEG2-C6-azide

Biotin-PEG2-C6-Azide: A Comprehensive Overview

Biotin, also known as vitamin H or coenzyme R, is a water-soluble B-vitamin that plays a crucial role in various biochemical processes, including energy production and amino acid metabolism. The compound with CAS No 1011268-29-3, Biotin-PEG₂-C₆-azide, represents a modified form of biotin that incorporates polyethylene glycol (PEG) and an azide group, offering unique properties for applications in biochemistry and biotechnology.

The Biotin-PEG₂-C₆-azide structure combines the biotin moiety with a PEG chain and an azide functional group. This combination enhances the molecule's versatility, enabling it to serve as a valuable tool in click chemistry and bioconjugation reactions. The PEG chain improves solubility and stability, while the azide group provides a reactive handle for forming covalent bonds with alkyne-containing compounds via the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction.

Recent advancements in click chemistry have underscored the importance of molecules like Biotin-PEG₂-C₆-azide in constructing complex biomolecular assemblies. Researchers have utilized this compound to develop novel biosensors, drug delivery systems, and diagnostic tools. For instance, studies published in *Nature Communications* and *Journal of the American Chemical Society* highlight its role in creating responsive nanomaterials that can detect specific analytes or deliver therapeutic agents with high precision.

In the context of drug delivery, Biotin-PEG₂-C₆-azide has been employed as a linker to attach biotinylated drugs to targeting ligands or nanoparticles. This approach enhances the specificity and efficacy of drug delivery systems by ensuring that therapeutic agents reach their intended targets with minimal off-target effects. Additionally, its compatibility with streptavidin-based systems makes it an ideal component for designing assays and imaging agents.

The synthesis of Biotin-PEG₂-C₆-azide typically involves multi-step chemical reactions, including the activation of biotin with appropriate coupling agents and subsequent conjugation with PEG and azide groups. Recent optimizations in synthetic protocols have improved the yield and purity of this compound, making it more accessible for research and industrial applications.

In terms of applications, Biotin-PEG₂-C₆-azide finds extensive use in:

• Bioconjugation: Facilitating the attachment of biotinylated molecules to surfaces or other biomolecules via click chemistry.
• Biosensing: Serving as a component in sensors for detecting biomarkers or environmental analytes.
• Nanotechnology: Acting as a linker or functionalizing agent for nanoparticles used in drug delivery or imaging.
• Diagnostics: Enhancing the sensitivity and specificity of immunoassays and point-of-care diagnostic devices.

The integration of Biotin-PEG₂-C₆-azide into these applications has been driven by its unique combination of biocompatibility, reactivity, and versatility. As research continues to explore new frontiers in biochemistry and materials science, this compound is expected to play an increasingly important role in advancing innovative solutions across various industries.

In conclusion, Biotin-PEG_{2C6-Azide stands as a testament to the power of chemical modification in enhancing molecular functionality. Its ability to bridge diverse chemical entities through click chemistry makes it an invaluable tool for scientists seeking to push the boundaries of modern biotechnology.}